Cas no 16597-09-4 (7-Nitrobenzofurazan-4-thiol)

7-Nitrobenzofurazan-4-thiol structure
7-Nitrobenzofurazan-4-thiol structure
Product Name:7-Nitrobenzofurazan-4-thiol
CAS No:16597-09-4
MF:C6H3N3O3S
MW:197.171319246292
CID:2925250
Update Time:2023-08-10

7-Nitrobenzofurazan-4-thiol Chemical and Physical Properties

Names and Identifiers

    • 7-nitrobenzofurazan-4-thiol
    • 7-Nitro-2,1,3-benzooxadiazole-4-thiol
    • 5Z8
    • 7-Nitrobenzofurazan-4-thiol
    • Inchi： 1S/C6H3N3O3S/c10-9(11)3-1-2-4(13)6-5(3)7-12-8-6/h1-2,13H
    • InChI Key： PELPCNHDVDAIBX-UHFFFAOYSA-N
    • SMILES： SC1=CC=C(C2C1=NON=2)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 222
  • XLogP3: 1.2
  • Topological Polar Surface Area: 85.7

7-Nitrobenzofurazan-4-thiol Production Method

Production Method 1

1803274-12-5 1803274-12-5
16597-09-4 16597-09-4
86516-36-1 86516-36-1
Reaction Conditions
1.1 Reagents: Hydrogen sulfide
Reference
A fluorescent turn-on H2S-responsive probe: design, synthesis and application
Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 2

605-65-2 605-65-2
139332-66-4 139332-66-4
16597-09-4 16597-09-4
86516-36-1 86516-36-1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane
2.1 Reagents: Hydrogen sulfide
Reference
A fluorescent turn-on H2S-responsive probe: design, synthesis and application
Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 3

10199-89-0 10199-89-0
86516-36-1 86516-36-1
16597-09-4 16597-09-4
86516-36-1 86516-36-1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  12 h, rt
2.1 Reagents: Hydrogen sulfide
Reference
A fluorescent turn-on H2S-responsive probe: design, synthesis and application
Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 4

10199-89-0 10199-89-0
16597-09-4 16597-09-4
86516-36-1 86516-36-1
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  4 h, 85 °C
2.1 Reagents: Triethylamine Solvents: Dichloromethane
3.1 Reagents: Hydrogen sulfide
Reference
A fluorescent turn-on H2S-responsive probe: design, synthesis and application
Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

Production Method 5

605-65-2 605-65-2
16597-09-4 16597-09-4
86516-36-1 86516-36-1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  4 h, rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  12 h, rt
3.1 Reagents: Hydrogen sulfide
Reference
A fluorescent turn-on H2S-responsive probe: design, synthesis and application
Zhang, Yufeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9760-9766

7-Nitrobenzofurazan-4-thiol Raw materials

7-Nitrobenzofurazan-4-thiol Preparation Products

7-Nitrobenzofurazan-4-thiol Related Literature

16597-09-4 (7-Nitrobenzofurazan-4-thiol) Related Products

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